Cas no 168632-03-9 (1H-Imidazole-4-acetic acid, 1-(triphenylmethyl)-)

• Product Name: 1H-Imidazole-4-acetic acid, 1-(triphenylmethyl)-
• CAS No: 168632-03-9
• MF: C₂₄H₂₀N₂O₂
• MW: 368.427805900574
• MDL: MFCD09925063
• CID: 1349442
• PubChem ID: 11090087
• Update Time: 2025-05-24

1H-Imidazole-4-acetic acid, 1-(triphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-acetic acid, 1-(triphenylmethyl)-
• 2-(1-tritylimidazol-4-yl)acetic acid
• (1-Trityl-1H-imidazol-4-yl)acetic acid
• 168632-03-9
• D73848
• SCHEMBL877052
• SY265091
• [1-(Triphenylmethyl)-1H-Imidazol-4-yl]acetic Acid
• DTXSID80454845
• CS-0069312
• MFCD09925063
• 2-(1-Trityl-imidazol-4-yl)acetic acid
• DB-335861
• QJSMFMHNXGZJOU-UHFFFAOYSA-N
• 2-(1-Trityl-4-imidazolyl)acetic Acid
• 2-(1-Trityl-1H-imidazol-4-yl)acetic acid
• [1-(triphenylmethyl)imidazol-4-yl]acetic acid

• MDL： MFCD09925063
• Inchi： 1S/C24H20N2O2/c27-23(28)16-22-17-26(18-25-22)24(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21/h1-15,17-18H,16H2,(H,27,28)
• InChI Key： QJSMFMHNXGZJOU-UHFFFAOYSA-N
• SMILES： OC(CC1=CN(C=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 368.1526
• Monoisotopic Mass: 368.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Additional information on 1H-Imidazole-4-acetic acid, 1-(triphenylmethyl)-

1H-Imidazole-4-acetic acid, 1-(triphenylmethyl) and Its Significance in Modern Chemical Biology Research

The compound with the CAS number 168632-03-9, specifically 1H-Imidazole-4-acetic acid, 1-(triphenylmethyl), represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structure and functional groups, has garnered attention for its potential applications in pharmaceutical research and drug development. The imidazole core, a heterocyclic aromatic ring system, is renowned for its versatility in biological interactions, making it a cornerstone in medicinal chemistry.

1H-Imidazole-4-acetic acid, 1-(triphenylmethyl) is structurally distinguished by the presence of a triphenylmethyl substituent at the 1-position of the imidazole ring and an acetic acid moiety at the 4-position. This unique arrangement imparts distinct chemical properties that make it a valuable scaffold for designing novel bioactive molecules. The triphenylmethyl group enhances lipophilicity, which can be crucial for membrane permeability and binding affinity to biological targets. Meanwhile, the acetic acid functionality introduces a polar interaction site, facilitating hydrogen bonding and improving solubility in aqueous environments.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases. The imidazole scaffold has been particularly successful in this regard due to its ability to mimic natural bioactive molecules and interact with biological receptors. Studies have shown that derivatives of imidazole can exhibit potent activity against enzymes and receptors involved in cancer, inflammation, and infectious diseases. The compound 1H-Imidazole-4-acetic acid, 1-(triphenylmethyl) is no exception and has been explored as a potential lead compound in several pharmacological investigations.

One of the most compelling aspects of this compound is its role as a building block for more complex molecules. Researchers have leveraged its structural features to synthesize libraries of derivatives with tailored properties. For instance, modifications at the triphenylmethyl group or the acetic acid moiety can fine-tune binding interactions with specific targets. This flexibility has enabled the development of novel compounds with improved pharmacokinetic profiles and reduced side effects.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 1H-Imidazole-4-acetic acid, 1-(triphenylmethyl). Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before conducting expensive wet-lab experiments. These simulations have been instrumental in identifying promising candidates for further investigation. For example, virtual screening studies have highlighted this compound as a potential inhibitor of certain kinases implicated in cancer progression.

The pharmaceutical industry has also embraced these innovations, integrating computational tools into their drug discovery pipelines. Companies are increasingly investing in high-throughput screening (HTS) platforms that can rapidly test thousands of compounds for biological activity. The efficiency of these methods has led to faster identification of lead compounds like 1H-Imidazole-4-acetic acid, 1-(triphenylmethyl), which can then be optimized through iterative cycles of design and synthesis.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The unique combination of lipophilic and hydrophilic groups makes it an excellent candidate for designing functional materials with specific properties. For instance, it could be used to develop novel polymers or coatings that exhibit enhanced biocompatibility or mechanical strength.

The synthesis of 1H-Imidazole-4-acetic acid, 1-(triphenylmethyl) involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps typically include condensation reactions to form the imidazole ring followed by functionalization at the desired positions. Advances in catalytic methods have made these processes more efficient and environmentally friendly, aligning with global efforts to sustainable chemistry practices.

Ethical considerations are also paramount in drug development research involving compounds like 1H-Imidazole-4-acetic acid, 1-(triphenylmethyl). Regulatory agencies impose stringent guidelines to ensure safety and efficacy before new drugs reach clinical use. Researchers must navigate complex regulatory landscapes while conducting their studies to maintain compliance with ethical standards.

The future prospects for this compound remain bright as research continues to uncover new applications and refine existing ones. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into tangible benefits for society. By leveraging cutting-edge technologies and fostering interdisciplinary partnerships, we can accelerate progress toward innovative treatments for various diseases.